Cas no 1427460-43-2 (Methyl 5-bromo-2-hydroxy-3-(hydroxyamino)benzoate)

• Product Name: Methyl 5-bromo-2-hydroxy-3-(hydroxyamino)benzoate
• CAS No: 1427460-43-2
• MF: C₈H₈BrNO₄
• MW: 262.057421684265
• CID: 4699744
• Update Time: 2025-05-24

Methyl 5-bromo-2-hydroxy-3-(hydroxyamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-hydroxy-3-(hydroxyamino)benzoate
• FCH1563924
• OR110840

• Inchi： 1S/C8H8BrNO4/c1-14-8(12)5-2-4(9)3-6(10-13)7(5)11/h2-3,10-11,13H,1H3
• InChI Key： CWTMTQAYKMEKSD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OC)C=1)O)NO

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Topological Polar Surface Area: 78.8

Additional information on Methyl 5-bromo-2-hydroxy-3-(hydroxyamino)benzoate

Methyl 5-bromo-2-hydroxy-3-(hydroxyamino)benzoate: A Comprehensive Overview

Methyl 5-bromo-2-hydroxy-3-(hydroxyamino)benzoate, also known by its CAS number 1427460-43-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have shed light on its synthesis, characterization, and biological activity, making it a focal point for researchers worldwide.

The chemical structure of Methyl 5-bromo-2-hydroxy-3-(hydroxyamino)benzoate is characterized by a benzoate backbone with substituents at positions 2, 3, and 5. The presence of a hydroxyl group at position 2, a hydroxyamino group at position 3, and a bromine atom at position 5 introduces a high degree of functional diversity. This arrangement not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 5-bromo-2-hydroxy-3-(hydroxyamino)benzoate through various methodologies. One notable approach involves the use of directed metalation techniques, which allow for precise control over the substitution pattern on the aromatic ring. Additionally, researchers have explored the use of enzymatic catalysis to enhance the selectivity and yield of the synthesis process.

The biological activity of Methyl 5-bromo-2-hydroxy-3-(hydroxyamino)benzoate has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, this compound has shown promise in modulating cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease.

In terms of applications, Methyl 5-bromo-2-hydroxy-3-(hydroxyamino)benzoate has been explored for its potential in drug delivery systems. Its ability to form stable complexes with certain biomolecules makes it a candidate for targeted drug delivery. Additionally, researchers have investigated its use in polymer chemistry, where it serves as a building block for synthesizing advanced materials with tailored properties.

Recent toxicological studies have provided insights into the safety profile of Methyl 5-bromo-2-hydroxy-3-(hydroxyamino)benzoate. Acute and chronic toxicity tests indicate that this compound exhibits low toxicity at therapeutic doses, making it a viable option for further clinical development. However, long-term studies are still required to fully understand its safety profile.

In conclusion, Methyl 5-bromo-2-hydroxy-3-(hydroxyamino)benzoate (CAS No. 1427460-43-2) is a versatile compound with promising applications in various fields. Its unique chemical structure, coupled with recent advancements in synthesis and biological characterization, positions it as a valuable tool for researchers and industry professionals alike.